N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-tosylacetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfonyl-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H19N3O3S2/c1-16-9-11-18(12-10-16)30(27,28)15-21(26)25(14-17-6-4-5-13-23-17)22-24-19-7-2-3-8-20(19)29-22/h2-13H,14-15H2,1H3
• InChI Key: MPQKNVSGHLUZCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)N(CC2=CC=CC=N2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C22H19N3O3S2
• Molecular Weight: 437.5 g/mol
• CAS No.: 886905-58-4

Description

N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-tosylacetamide is a useful research compound. Its molecular formula is C22H19N3O3S2 and its molecular weight is 437.53. The purity is usually 95%.
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Scientific Research Applications

• Synthesis Techniques and Applications : A study by Mariappan et al. (2016) demonstrated a method for synthesizing biologically potent N-(pyridin-2-yl)benzo[d]thiazol-2-amines. This method features a metal-free approach and short reaction times, indicating potential for efficient production of related compounds (Mariappan et al., 2016).

• Catalytic Activity in Oxidation Reactions : Ghorbanloo et al. (2017) investigated dioxidovanadium(V) complexes containing NNN donor ligands similar to N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-tosylacetamide. They found these complexes to be effective catalysts for olefin oxidation, suggesting potential applications in chemical synthesis (Ghorbanloo et al., 2017).

• Role in Insecticidal Agents : A study by Fadda et al. (2017) utilized similar compounds for the synthesis of various heterocycles, which were then tested as insecticidal agents against the cotton leafworm. This suggests potential agricultural applications for such compounds (Fadda et al., 2017).

• Anticancer Activity : Vellaiswamy and Ramaswamy (2017) synthesized new Co(II) complexes of compounds structurally related to this compound. These complexes were investigated for their fluorescence properties and in vitro cytotoxicity against human breast cancer cells, highlighting potential therapeutic applications (Vellaiswamy & Ramaswamy, 2017).

• Antimicrobial Properties : The synthesis and antimicrobial activity of novel sulphonamide derivatives were investigated by Fahim and Ismael (2019). These compounds displayed significant antimicrobial activity, suggesting potential applications in the development of new antimicrobial agents (Fahim & Ismael, 2019).

• Green Ultrasound Synthesis for Antibacterial Evaluation : Rezki (2016) synthesized N-(benzo[d]thiazol-2-yl)-2-(4-substituted-1H-1,2,3-triazol-1-yl)acetamides using green ultrasound synthesis. The compounds showed promising antimicrobial activities, which is significant for the development of new antibacterial agents (Rezki, 2016).